Cas no 102203-61-2 (methyl 4-(sulfanylmethyl)benzoate)

• Product Name: methyl 4-(sulfanylmethyl)benzoate
• CAS No: 102203-61-2
• MF: C₉H₁₀O₂S
• MW: 182.239501476288
• MDL: MFCD14631594
• CID: 1132445
• PubChem ID: 13539151
• Update Time: 2025-04-20

methyl 4-(sulfanylmethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(mercaptomethyl)-, methyl ester
• methyl 4-(sulfanylmethyl)benzoate
• EN300-28637
• DTXSID40543249
• AKOS009140582
• SCHEMBL2732308
• 102203-61-2
• Methyl4-(sulfanylmethyl)benzoate

• MDL： MFCD14631594
• Inchi： 1S/C9H10O2S/c1-11-9(10)8-4-2-7(6-12)3-5-8/h2-5,12H,6H2,1H3
• InChI Key： KEXBODNZFOYNET-UHFFFAOYSA-N
• SMILES： SCC1C=CC(C(=O)OC)=CC=1

Computed Properties

• Exact Mass: 182.0402
• Monoisotopic Mass: 182.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 27.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters